Cas no 1806277-74-6 (Ethyl 3-cyano-2-mercaptopyridine-4-acetate)

• Product Name: Ethyl 3-cyano-2-mercaptopyridine-4-acetate
• CAS No: 1806277-74-6
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 4802518
• Update Time: 2025-10-23

Ethyl 3-cyano-2-mercaptopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-mercaptopyridine-4-acetate

• Inchi： 1S/C10H10N2O2S/c1-2-14-9(13)5-7-3-4-12-10(15)8(7)6-11/h3-4H,2,5H2,1H3,(H,12,15)
• InChI Key： XURBDDJCBNCWNC-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)=C(C=CN1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 401
• XLogP3: 0.4
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 3-cyano-2-mercaptopyridine-4-acetate

Recent Advances in the Study of Ethyl 3-cyano-2-mercaptopyridine-4-acetate (CAS: 1806277-74-6) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 3-cyano-2-mercaptopyridine-4-acetate (CAS: 1806277-74-6) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique pyridine core functionalized with cyano, mercapto, and ester groups, serves as a key building block for the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and inflammation.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Ethyl 3-cyano-2-mercaptopyridine-4-acetate as a precursor for the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer progression. The researchers employed a structure-activity relationship (SAR) approach to optimize the compound's derivatives, resulting in molecules with improved potency and selectivity against specific kinase targets. Notably, one derivative exhibited nanomolar inhibitory activity against a key oncogenic kinase, highlighting the potential of this scaffold in anticancer drug development.

In the field of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) the design and synthesis of novel antimicrobial agents derived from Ethyl 3-cyano-2-mercaptopyridine-4-acetate. The study focused on modifying the mercapto group to enhance membrane permeability and target engagement with bacterial enzymes. Several analogs showed promising activity against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity to mammalian cells.

Recent advancements in synthetic methodology have also expanded the utility of this compound. A 2024 publication in Organic Letters described a novel one-pot cascade reaction using Ethyl 3-cyano-2-mercaptopyridine-4-acetate as a starting material to access complex heterocyclic systems. This methodology significantly reduces synthetic steps and improves yields compared to traditional approaches, making it particularly valuable for medicinal chemistry applications where rapid analog generation is crucial.

From a mechanistic perspective, computational studies have provided insights into the molecular interactions of derivatives of Ethyl 3-cyano-2-mercaptopyridine-4-acetate with biological targets. Molecular docking and dynamics simulations published in Journal of Chemical Information and Modeling (2023) revealed that the cyano and mercapto groups play critical roles in forming hydrogen bonds and hydrophobic interactions with target proteins, explaining the observed biological activities of various derivatives.

Looking forward, the unique chemical properties of Ethyl 3-cyano-2-mercaptopyridine-4-acetate continue to inspire new research directions. Current investigations are exploring its potential in targeted protein degradation (PROTACs), covalent inhibitor design, and as a fluorescent probe for biological imaging. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important tool in chemical biology and drug discovery efforts for years to come.